2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2O4S/c1-10-5-7-12-14(9-10)25-18(19-12)20-17(21)11-6-8-13(22-2)16(24-4)15(11)23-3/h5-9H,1-4H3,(H,19,20,21)
• InChI Key: ZMMQHORNOPLRGF-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C(=C(C=C3)OC)OC)OC

Description

2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide, also known as TMB-8, is a chemical compound that has been widely used in scientific research. This compound has been found to have various biochemical and physiological effects on cells and organisms, making it a valuable tool for studying cellular processes and signaling pathways.

Mechanism of Action

2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide inhibits calcium release from intracellular stores by blocking the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from the endoplasmic reticulum. 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide also inhibits PLC activity by binding to the enzyme and preventing it from catalyzing the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) to produce IP3 and diacylglycerol (DAG).
Biochemical and physiological effects:
2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been found to have various biochemical and physiological effects on cells and organisms. It has been shown to inhibit insulin secretion and exocytosis in pancreatic beta cells, which is mediated by calcium signaling pathways. 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has also been found to inhibit platelet aggregation and thrombus formation, making it a potential therapeutic agent for cardiovascular diseases. In addition, 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has several advantages for lab experiments. It is a potent inhibitor of calcium release and PLC activity, making it a valuable tool for studying cellular signaling pathways. 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is also relatively stable and can be stored for long periods of time. However, 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has some limitations for lab experiments. It has been found to have some non-specific effects on cellular processes, which can make it difficult to interpret experimental results. In addition, 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of more specific inhibitors of calcium release and PLC activity. This could lead to the development of more targeted therapeutic agents for diseases such as cardiovascular disease and diabetes. Another area of interest is the study of the effects of 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide on other cellular processes and signaling pathways. This could lead to the discovery of new targets for drug development. Finally, the use of 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide in combination with other inhibitors could provide insights into the complex interactions between different signaling pathways in cells.

Synthesis Methods

2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide can be synthesized using a multi-step synthetic route. The first step involves the reaction of 2,3,4-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 6-methyl-1,3-benzothiazole-2-amine to produce the intermediate product. The final step involves the reaction of the intermediate with benzoyl chloride to form the final product, 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide.

Scientific Research Applications

2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been widely used in scientific research as a tool to study various cellular processes and signaling pathways. It has been found to inhibit calcium release from intracellular stores, making it useful for studying calcium signaling pathways. 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has also been found to inhibit phospholipase C (PLC) activity, making it useful for studying the role of PLC in cellular signaling. In addition, 2,3,4-trimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been used to study the role of calcium in insulin secretion and exocytosis in pancreatic beta cells.